Cas no 627-82-7 (Diglycerol (Mixture of Isomers))

• Product Name: Diglycerol (Mixture of Isomers)
• CAS No: 627-82-7
• MF: C₆H₁₄O₅
• MW: 166.172362804413
• MDL: MFCD00049316
• CID: 82823
• PubChem ID: 42953
• Update Time: 2025-06-13

Diglycerol (Mixture of Isomers) Chemical and Physical Properties

Names and Identifiers

• Diglycerol
• OXYDI(PROPANEDIOL)
• TETRAHYDROXYDI-N-PROPYL ETHER
• 2-Propanediol,3,3’-oxybis-1
• 3,3’-Oxybis-1
• 3,3’-oxydi(propyleneglycol)
• bis-(2,3-dihydroxy-propyl)-ether
• bis-2,3-dihydroxy-propyl-ether
• Di(2,3-dihydroxypropyl)ether
• Diglycerine
• glycerinether
• 4-Oxa-1,2,6,7-heptanetetrol
• Glycerine Ether
• 1,2-Propanediol, 3,3-oxybis-
• 3,3'-oxydi(1,2-propanediol)
• 4-oxaheptan-1,2,6,7-tetraol
• Tetrahydroxydipropyl Ether
• 3,3μ-Oxydi(1,2-propanediol), Bis(2,3-dihydroxypropyl) ether
• 3-(2,3-dihydroxypropoxy)propane-1,2-diol
• [14C]diglycerol
• 1,2-Propanediol,3,3'-oxybis
• 3,2-propanediol
• 3,3'-oxy-bis-propane-1,2-diol
• C6H14O5
• c7-1-5(9)3-11-4-6(10)2-8
• Diglycerin
• Glycerin-1-(2.3-dihydroxy-propylaether)
• GPLRAVKSCUXZTP-UHFFFAOYSA
• h5-10H,1-4H2
• 4-Oxaheptane-1,2,6,7-tetrol
• alpha,alpha'-Diglycerol
• glyceryl ether
• 1,2-Propanediol, 3,3'-oxybis-
• .alpha.,.alpha.'-Diglycerol
• 3,3'-oxydipropane-1,2-diol
• GPLRAVKSCUXZTP-UHFFFAOYSA-N
• diglyceryl ether
• 3,3'-Oxydi(propylene glycol)
• NSC8689
• 1,2-Propanediol, 3,3'-oxydi-
• alphaalpha'-Diglycerol
• OXYBISPROPANEDIOL
• 1, 3,3'-oxybis-
• 1, 3,3'-oxydi-
• 4-Oxahep
• Diglycerol (mixture of isomers)
• 3,3'-Oxydi(propane-1,2-diol)
• UC0A740LR3
• SY053494
• EC 261-605-5
• 3YC120743U
• Propanediol, oxybis-
• 4-Oxaheptane-1,6,7-tetrol
• F71162
• MFCD00049316
• Q27291013
• NSC-8689
• UNII-UC0A740LR3
• FT-0640581
• NSC 8689
• DIGLYCERIN, .ALPHA.,.ALPHA.'-
• 3,3'-Oxydi-1,2-propanediol
• .ALPHA.,.ALPHA.'-DIGLYCEROL, (+/-)-
• GPLRAVKSCUXZTP-UHFFFAOYSA-
• 51493-70-0
• EINECS 211-013-8
• UNII-3YC120743U
• T0119
• 627-82-7
• DTXSID90872273
• 59113-36-9
• FT-0725841
• 3-glyceryloxypropane-1,2-diol
• CHEBI:140430
• 3,3'-Oxybis(propane-1,2-diol)
• EN300-7701666
• DIGLYCERIN, ALPHA,ALPHA'-
• SCHEMBL30754
• .ALPHA.,.ALPHA.'-DIGLYCERIN
• Diglycerol (isomers mixture)
• InChI=1/C6H14O5/c7-1-5(9)3-11-4-6(10)2-8/h5-10H,1-4H2
• NS00009635
• AKOS015915864
• EINECS 261-605-5
• CS-0197339
• 3,3'-Oxydi-1,2-propanediol; 4-Oxaheptane-1,2,6,7-tetrol; Bis(2,3-dihydroxypropyl) Ether; NSC 8689
• DB-053322
• FD39315
• Diglycerol (Mixture of Isomers)

• MDL： MFCD00049316
• Inchi： 1S/C6H14O5/c7-1-5(9)3-11-4-6(10)2-8/h5-10H,1-4H2
• InChI Key： GPLRAVKSCUXZTP-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)CC(CO)O

Computed Properties

• Exact Mass: 166.08400
• Monoisotopic Mass: 166.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.5
• Topological Polar Surface Area: 90.2

Experimental Properties

• Color/Form: Yellow viscous liquid.
• Density: 1.332
• Melting Point: No data available
• Boiling Point: 214.38°C (rough estimate)
• Flash Point: 240°C
• Refractive Index: n20/D 1.489
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 90.15000
• LogP: -1.59540
• Solubility: Soluble in water and ethanol, insoluble in ether. Easy to absorb water.
• Vapor Pressure: No data available

Diglycerol (Mixture of Isomers) Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoalkylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoalkylglycerols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Diglycerol (Mixture of Isomers)

Diglycerol (Mixture of Isomers) and Its Applications in Modern Science

Diglycerol, specifically the mixture of isomers, is a crucial compound in the field of chemobiomedicine, with the CAS no. 627-82-7 serving as its unique identifier. This compound, characterized by its glycerol backbone with two hydroxyl groups, has garnered significant attention due to its versatile applications in pharmaceuticals, cosmetics, and industrial processes. The mixture of isomers refers to the various structural arrangements of diglycerol, each contributing unique properties that make it indispensable in modern scientific research.

The CAS no. 627-82-7 of diglycerol (mixture of isomers) ensures precise identification and classification within the chemical industry. This compound is primarily known for its emulsifying properties, making it a valuable ingredient in formulations that require stability and texture enhancement. In recent years, researchers have explored the potential of diglycerol isomers in drug delivery systems, leveraging their ability to form stable micelles and liposomes. These structures are particularly useful for encapsulating therapeutic agents, improving bioavailability and targeted delivery.

One of the most promising applications of diglycerol (mixture of isomers) lies in its role as a precursor for biodegradable polymers. The growing demand for environmentally friendly materials has driven innovation in this area, with diglycerol-based polymers gaining traction as sustainable alternatives to traditional plastics. These polymers exhibit excellent biocompatibility and degradation properties, making them ideal for use in medical implants and packaging materials. Recent studies have highlighted the potential of diglycerol derivatives in developing novel biomaterials that can enhance tissue engineering and regenerative medicine.

In the realm of pharmaceuticals, diglycerol isomers have been investigated for their potential as excipients in drug formulations. Their ability to improve solubility and stability of active pharmaceutical ingredients (APIs) has made them valuable in enhancing drug efficacy. For instance, studies have demonstrated the effectiveness of diglycerol-based co-solvents in improving the oral bioavailability of poorly soluble drugs. This has opened new avenues for developing more effective and patient-friendly medications.

The cosmetic industry has also embraced diglycerol (mixture of isomers) due to its moisturizing and emollient properties. It is commonly found in skincare products such as lotions, creams, and serums, where it helps maintain skin hydration and elasticity. Additionally, diglycerol derivatives are being explored for their anti-aging properties, with preliminary research suggesting that they can stimulate collagen production and reduce wrinkles. This has positioned diglycerol as a key ingredient in next-generation cosmetic formulations aimed at promoting youthful skin.

Industrial applications of diglycerol (mixture of isomers) are equally diverse. It serves as a raw material for producing biodiesel and other biofuels, contributing to renewable energy solutions. Moreover, its emulsifying capabilities make it useful in food processing, where it helps stabilize sauces, dressings, and other culinary products. The compound's non-toxic nature further enhances its appeal as an industrial additive, ensuring safety across various applications.

Recent advancements in analytical chemistry have enabled more precise characterization of diglycerol isomers. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have facilitated detailed structural elucidation, allowing researchers to better understand the relationship between different isomers and their properties. This knowledge has been instrumental in optimizing synthetic routes and developing high-purity diglycerol mixtures tailored for specific applications.

The future prospects of diglycerol (mixture of isomers) are promising, with ongoing research exploring new functionalities and applications. Innovations in nanotechnology have opened up possibilities for using diglycerol-based nanoparticles as delivery vehicles for therapeutic agents. These nanoparticles can be engineered to target specific cells or tissues, offering personalized medicine approaches with enhanced efficacy and reduced side effects.

In conclusion, diglycerol (mixture of isomers), identified by CAS no. 627-82-7, plays a pivotal role across multiple sectors due to its unique chemical properties. From pharmaceuticals to cosmetics and industrial applications, this compound continues to be a subject of intense research and development. Its versatility makes it an indispensable tool for scientists seeking innovative solutions to complex challenges in modern science.